5,6-Dihydroxy-7-nitro-1-benzofuran-2-carboxylic acid

• CAS No.: 921197-11-7
• Molecular Formula: C9H5NO7
• Molecular Weight: 239.14 g/mol
• IUPAC Name: 5,6-dihydroxy-7-nitro-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C9H5NO7/c11-4-1-3-2-5(9(13)14)17-8(3)6(7(4)12)10(15)16/h1-2,11-12H,(H,13,14)
• InChI Key: WUSXDRAIIYUQSA-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=C(OC2=C(C(=C1O)O)[N+](=O)[O-])C(=O)O

Description

5,6-Dihydroxy-7-nitro-1-benzofuran-2-carboxylic acid is a useful research compound. Its molecular formula is C9H5NO7 and its molecular weight is 239.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Hydroxy-5-methoxy-7-nitro-benzofuran-2-carboxylic acid ethyl ester (0.25 g) was dissolved to dichloromethane and cooled to −5° C. 1 M boron tribromide solution in dichloromethane (4.5 ml) was added and the mixture stirred at 0° C. for 24 hours. The mixture was poured in ice water and the dichloromethane layer separated. The water phase was extracted with ethyl acetate. The combined organic phases were dried with Na2SO4 and evaporated to dryness. The product was purified by reverse phase column chromatography using methanol (1%) in dichloromethane as an eluent.